3-{2-[(4-chlorobenzyl)oxy]phenyl}-1-[(2,5-dichlorophenyl)sulfonyl]-1H-pyrazole

• IUPAC Name: 3-[2-[(4-chlorophenyl)methoxy]phenyl]-1-(2,5-dichlorophenyl)sulfonylpyrazole
• InChI: InChI=1S/C22H15Cl3N2O3S/c23-16-7-5-15(6-8-16)14-30-21-4-2-1-3-18(21)20-11-12-27(26-20)31(28,29)22-13-17(24)9-10-19(22)25/h1-13H,14H2
• InChI Key: MWOMKAMIGFVYPL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NN(C=C2)S(=O)(=O)C3=C(C=CC(=C3)Cl)Cl)OCC4=CC=C(C=C4)Cl
• Molecular Formula: C22H15Cl3N2O3S
• Molecular Weight: 493.8 g/mol
• CAS No.: 477713-43-2

Description

3-{2-[(4-chlorobenzyl)oxy]phenyl}-1-[(2,5-dichlorophenyl)sulfonyl]-1H-pyrazole is a useful research compound. Its molecular formula is C22H15Cl3N2O3S and its molecular weight is 493.78. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Environmental Exposure and Human Health

• Persistent Organic Pollutants (POPs) in Breast Milk : Research highlights the presence of organochlorine compounds like PCBs, DDT, and hexachlorobenzene in human breast milk, reflecting environmental contamination and exposure levels in the population. These studies provide critical insights into the bioaccumulation of POPs and their potential impacts on human health, especially in infants through breastfeeding (Norén & Meironyte, 2000).

• Firefighters' Exposure to Halogenated Compounds : Investigations into the serum of firefighters post-fire events have identified elevated levels of PCDD/Fs and PBDEs, indicating occupational exposure to harmful dioxins and flame retardants. This research underscores the importance of understanding exposure sources and potential health risks in specific professions (Shaw et al., 2013).

• Exposure to Pesticides in Children : A study on the environmental exposure to organophosphorus and pyrethroid pesticides in children demonstrated widespread exposure, with potential risks due to these developmental neurotoxicants. Such research is pivotal for developing public health policies regarding the regulation and use of chemical pesticides (Babina et al., 2012).